Cas no 725212-98-6 (1-(Furan-2-ylmethyl)piperidin-3-amine)

• Product Name: 1-(Furan-2-ylmethyl)piperidin-3-amine
• CAS No: 725212-98-6
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 5720336
• PubChem ID: 11309878
• Update Time: 2025-06-13

1-(Furan-2-ylmethyl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL13850111
• AKOS010549869
• F1907-3278
• starbld0048364
• 725212-98-6
• 1-(furan-2-ylmethyl)piperidin-3-amine
• 1-(Furan-2-ylmethyl)piperidin-3-amine

• Inchi： 1S/C10H16N2O/c11-9-3-1-5-12(7-9)8-10-4-2-6-13-10/h2,4,6,9H,1,3,5,7-8,11H2
• InChI Key： ZVSNKSHGHZVJJE-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CN1CCCC(C1)N

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(Furan-2-ylmethyl)piperidin-3-amine

Comprehensive Overview of 1-(Furan-2-ylmethyl)piperidin-3-amine (CAS No. 725212-98-6): Properties, Applications, and Research Insights

1-(Furan-2-ylmethyl)piperidin-3-amine (CAS No. 725212-98-6) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule combines a furan ring with a piperidine backbone, making it a versatile intermediate for drug discovery and material science. Its molecular formula and structural features enable interactions with biological targets, particularly in neurological and metabolic pathways, aligning with current trends in precision medicine and small-molecule therapeutics.

The compound’s synthetic versatility is one of its standout attributes. Researchers have explored its utility in constructing heterocyclic scaffolds, which are pivotal in developing kinase inhibitors and GPCR modulators. Recent studies highlight its potential in addressing neurodegenerative disorders, a hot topic in 2024 due to rising global interest in Alzheimer’s disease and Parkinson’s disease treatments. Its furan moiety also contributes to bioavailability, a critical factor in drug design optimization.

From a chemical property perspective, 1-(Furan-2-ylmethyl)piperidin-3-amine exhibits moderate polarity, making it soluble in common organic solvents like DMSO and methanol. This solubility profile facilitates its use in high-throughput screening (HTS) assays, a technique frequently searched by pharmaceutical professionals. Its stability under physiological conditions further enhances its appeal for in vitro studies, particularly in cell-based assays targeting ion channels or enzyme inhibition.

In the context of green chemistry, this compound’s synthesis has been optimized to reduce toxic byproducts, aligning with the industry’s shift toward sustainable synthesis. Researchers are investigating catalytic methods to improve yield and purity, addressing common queries like “how to improve synthetic efficiency” or “eco-friendly amine synthesis.” Such advancements are critical for scaling up production while adhering to REACH regulations and FDA guidelines.

The pharmacological potential of 1-(Furan-2-ylmethyl)piperidin-3-amine extends to pain management and anti-inflammatory applications. Its piperidine-3-amine core resembles motifs found in FDA-approved drugs, sparking interest in its structure-activity relationships (SAR). Online forums and academic databases frequently feature questions about its mechanism of action or comparisons to piperidine derivatives like paroxetine or donepezil.

Analytical techniques such as HPLC, LC-MS, and NMR are routinely employed to characterize this compound, ensuring batch-to-batch consistency—a priority for contract research organizations (CROs). These methods also support impurity profiling, a topic trending in quality control discussions. The compound’s chromatographic behavior and spectral data are well-documented, aiding in its identification and patent literature searches.

Looking ahead, 1-(Furan-2-ylmethyl)piperidin-3-amine is poised to play a role in next-generation drug candidates, especially as the demand for CNS-targeted therapies grows. Its molecular diversity and ease of functionalization make it a valuable asset in combinatorial chemistry libraries. For researchers exploring furan-containing compounds or amine-based pharmacophores, this molecule offers a compelling case study in rational drug design.